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Compound of Interest

Compound Name: H-DL-Abu-OH

Cat. No.: B166105 Get Quote

Essential Safety and Handling Guide for H-DL-
Abu-OH
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with H-DL-Abu-OH (2-

Aminobutanoic acid). The following procedures are designed to ensure a safe laboratory

environment and proper logistical management of this chemical.

Personal Protective Equipment (PPE)
Proper personal protective equipment is crucial to minimize exposure and ensure safety when

handling H-DL-Abu-OH. Although not classified as a hazardous substance, it can cause skin

and eye irritation.[1] The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Standard

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary for larger quantities.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166.[2]

Hand Protection
Protective gloves (e.g., Nitrile

rubber).
Tested according to EN 374.[3]

Skin and Body Protection

Lab coat or other suitable

protective clothing to prevent

skin exposure.[2][4]

Standard laboratory practice.

Respiratory Protection

In case of inadequate

ventilation or dust formation,

use a dust mask or a

particulate filter respirator.

Conforms to OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149.[2][3]

Handling and Operational Plan
Adherence to proper handling procedures is essential for maintaining a safe laboratory

environment.

Engineering Controls:

Work in a well-ventilated area.[2] Local exhaust ventilation is recommended to control

airborne dust.[3]

General Handling Precautions:

Avoid generating and accumulating dust.[2]

Avoid contact with skin and eyes.[2]

Do not breathe in dust.[4]

Wash hands thoroughly after handling the substance.[2]
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Do not eat, drink, or smoke in the work area.[4]

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][4]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water for

at least 15 minutes. Seek medical attention if

irritation develops.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[2][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[4]

Disposal Plan
Dispose of H-DL-Abu-OH and its containers in accordance with all applicable federal, state,

and local regulations.

Waste Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[5]

Avoid release to the environment.[4]
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Contaminated Packaging:

Empty containers should be taken to an approved waste handling site for recycling or

disposal.

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard workflow for the safe handling and disposal of H-
DL-Abu-OH in a laboratory setting.
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Workflow for Handling and Disposal of H-DL-Abu-OH
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Caption: Workflow for Handling and Disposal of H-DL-Abu-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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